2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(2,5-dimethylfuran-3-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C12H15NO3/c1-7-3-11(8(2)16-7)12(14)13-5-10-4-9(13)6-15-10/h3,9-10H,4-6H2,1-2H3
• InChI Key: XTRURNZRYWVCMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CC3CC2CO3
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

The compound appears to contain a bicyclic structure (2-Oxa-5-azabicyclo[2.2.1]heptane) which is a type of organic compound containing two fused rings, one of which is an oxygen atom (oxa) and another is a nitrogen atom (aza). This structure is attached to a furan ring (2,5-dimethylfuran) via a methanone group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic structure and the furan ring. The presence of the nitrogen and oxygen atoms in the rings would also likely result in interesting chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. The bicyclic structure and the furan ring in this compound would likely result in unique properties, but without specific information, it’s hard to provide a detailed analysis.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• GABA Receptor Modulation : The core structure of 2-oxa-5-azabicyclo[2.2.1]heptane resembles γ-amino butyric acid (GABA). .

Organic Synthesis and Catalysis

• Building Block for Bridged Aza-Bicyclic Structures : The oxygenated 2-azabicyclo[2.2.1]heptane scaffold can serve as a versatile building block. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information on this compound, it’s impossible to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its structure and reactivity. Without specific information, it’s hard to provide a detailed analysis of the safety and hazards of this compound.

Future Directions

The study of novel organic compounds like this one is an important area of research in chemistry. These compounds can have interesting properties and potential applications in various fields, such as medicine or materials science.